Cas no 4077-47-8 (4-Methoxy-2,5-dimethyl-3(2H)-furanone)

• Product Name: 4-Methoxy-2,5-dimethyl-3(2H)-furanone
• CAS No: 4077-47-8
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• MDL: MFCD00209504
• CID: 44717
• PubChem ID: 24901837
• Update Time: 2025-05-23

4-Methoxy-2,5-dimethyl-3(2H)-furanone Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2,5-dimethylfuran-3(2H)-one
• Mesifurane
• 2,5-Dimethyl-4-methoxy-2,3-dihydro-3-furanone
• 2,5-Dimethyl-4-methoxy-3(2H)-furanone
• 4-METHOXY-2,5-DIMETHYL-3(2H)-FURANONE FEMA NO.3664
• 4-methoxy-2,5-dimethylfuran-3-one
• 4-Methoxy-2,5-dimethyl-3(2H)-furanone
• 3(2H)-Furanone, 4-methoxy-2,5-dimethyl-
• Mesifuran
• 4-Methoxy-2,5-dimethyl-2,3-dihydrofuran-3-one
• 2,5-Dimethyl 4-methoxy furan-3-one
• 3(2H)-Furanone, 2,5-dimethyl-4-methoxy
• berry furanone
• FEMA No. 3664
• O-Methylfuraneol
• 4-methoxy-2,5-dimethyl-furan-3-one
• Fraision

• MDL： MFCD00209504
• Inchi： 1S/C7H10O3/c1-4-6(8)7(9-3)5(2)10-4/h4H,1-3H3
• InChI Key： SIMKGHMLPVDSJE-UHFFFAOYSA-N
• SMILES： COC1C(=O)C(C)OC=1C

Computed Properties

• Exact Mass: 142.06300
• Monoisotopic Mass: 142.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.097 g/mL at 25 °C(lit.)
• Boiling Point: 63°C/0.3mmHg(lit.)
• Flash Point: Fahrenheit: 167 ° f < br / > Celsius: 75 ° C < br / >
• Refractive Index: n20/D 1.478(lit.)
• PSA: 35.53000
• LogP: 0.85210
• FEMA: 3664

4-Methoxy-2,5-dimethyl-3(2H)-furanone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P210-P280-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 24/25
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 4-Methoxy-2,5-dimethyl-3(2H)-furanone

4-Methoxy-2,5-Dimethyl-3(2H)-Furanone (CAS No. 4077-47-8): A Comprehensive Overview

4-Methoxy-2,5-Dimethyl-3(2H)-Furanone, also known by its CAS registry number 4077-47-8, is a versatile organic compound with significant applications in various industries. This compound belongs to the class of furanones, which are oxygen-containing heterocyclic compounds with a five-membered ring structure. The presence of methoxy and methyl substituents in its structure contributes to its unique chemical properties and functional versatility.

The molecular structure of 4-Methoxy-2,5-Dimethyl-3(2H)-Furanone is characterized by a furan ring system with two methyl groups at positions 2 and 5, and a methoxy group at position 4. This arrangement imparts the compound with a distinct aroma and reactivity, making it highly sought after in the food, fragrance, and pharmaceutical industries. Recent studies have highlighted its potential as a natural flavor enhancer due to its ability to mimic the taste of certain fruits and spices.

One of the most notable applications of 4-Methoxy-2,5-Dimethyl-3(2H)-Furanone is in the food industry, where it is used as a flavoring agent. Its ability to impart a creamy and slightly sweet taste makes it an ideal additive for dairy products, baked goods, and beverages. According to a study published in the *Journal of Food Science*, this compound has been shown to enhance the flavor profile of low-fat dairy products without compromising their nutritional value.

In addition to its role in food applications, 4-Methoxy-2,5-Dimethyl-3(2H)-Furanone has gained attention in the fragrance industry for its pleasant aroma. It is often used in perfumes and personal care products to create floral and woody accords. Recent advancements in fragrance chemistry have enabled the synthesis of this compound through sustainable methods, reducing its environmental footprint.

The pharmaceutical industry has also explored the potential of 4-Methoxy-2,5-Dimethyl-3(2H)-Furanone as a precursor for drug development. Its structural similarity to certain bioactive compounds has led researchers to investigate its role in drug delivery systems. A study conducted at the University of California revealed that this compound can serve as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability.

From an environmental perspective, 4-Methoxy-2,5-Dimethyl-3(2H)-Furanone has been studied for its biodegradability and eco-friendly properties. Research indicates that it undergoes rapid degradation under aerobic conditions, making it a safer alternative to traditional synthetic additives. This aligns with the growing demand for sustainable and eco-conscious products across various industries.

In conclusion, 4-Methoxy-2,5-Dimethyl-3(2H)-Furanone (CAS No. 4077-47-8) is a multifaceted compound with applications spanning food science, fragrance technology, and pharmaceuticals. Its unique chemical structure and functional properties continue to drive innovation across these fields. As research progresses, this compound is expected to unlock new possibilities in material science and green chemistry.